Cas no 127171-93-1 (4-Chloro-2-methylquinolin-8-amine)

• Product Name: 4-Chloro-2-methylquinolin-8-amine
• CAS No: 127171-93-1
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1094175
• PubChem ID: 4739368
• Update Time: 2025-11-02

4-Chloro-2-methylquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylquinolin-8-amine
• 8-Quinolinamine, 4-chloro-2-methyl-
• SB68465
• CFA17193
• AKOS002662920
• CS-0227399
• 127171-93-1

• Inchi： 1S/C10H9ClN2/c1-6-5-8(11)7-3-2-4-9(12)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： ZWJSOSXWPQJXFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(=CC=CC2=1)N

Computed Properties

• Exact Mass: 192.0454260g/mol
• Monoisotopic Mass: 192.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-Chloro-2-methylquinolin-8-amine

Comprehensive Guide to 4-Chloro-2-methylquinolin-8-amine (CAS No. 127171-93-1): Properties, Applications, and Market Insights

4-Chloro-2-methylquinolin-8-amine (CAS No. 127171-93-1) is a specialized organic compound belonging to the quinoline family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both chloro and methyl substituents on the quinoline backbone enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for 4-Chloro-2-methylquinolin-8-amine suppliers or 127171-93-1 synthesis methods to explore its potential applications.

The molecular formula of 4-Chloro-2-methylquinolin-8-amine is C₁₀H₉ClN₂, with a molecular weight of 192.64 g/mol. Its distinct structure features a chlorine atom at the 4-position and a methyl group at the 2-position of the quinoline ring, while the 8-position is occupied by an amine group. This arrangement contributes to its versatility in chemical reactions, particularly in the formation of heterocyclic compounds. Recent trends show increasing interest in quinoline derivatives for drug discovery, positioning 4-Chloro-2-methylquinolin-8-amine as a compound of high relevance in medicinal chemistry.

One of the most prominent applications of 4-Chloro-2-methylquinolin-8-amine is in the development of novel pharmaceuticals. The quinoline scaffold is known for its biological activity, and modifications like those in 127171-93-1 can lead to compounds with enhanced therapeutic properties. Researchers are particularly interested in its potential as a building block for anticancer agents and antimicrobial drugs. The rise of antibiotic resistance has spurred investigations into new quinoline-based treatments, making this compound a hot topic in infectious disease research.

In material science, 4-Chloro-2-methylquinolin-8-amine serves as a precursor for the synthesis of advanced organic materials. Its ability to form stable complexes with various metals makes it valuable in creating luminescent materials and organic semiconductors. With the growing demand for organic electronics, searches for quinoline-based electronic materials have increased significantly, highlighting the importance of compounds like 127171-93-1 in this field.

The global market for 4-Chloro-2-methylquinolin-8-amine has shown steady growth, driven by its expanding applications in multiple industries. Pharmaceutical companies account for the largest share of demand, followed by research institutions and material science laboratories. Current market analysis indicates particular interest from regions with strong biotech innovation ecosystems, including North America, Europe, and parts of Asia. Industry reports on specialty chemicals market trends frequently mention quinoline derivatives as growth segments.

Quality control is crucial when working with 4-Chloro-2-methylquinolin-8-amine. Standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are employed to verify purity and identity. Suppliers typically provide certificates of analysis detailing parameters like purity (often ≥98%), moisture content, and residual solvents. Researchers searching for high-purity 127171-93-1 or analytical methods for quinoline derivatives emphasize the importance of these quality specifications.

Storage and handling recommendations for 4-Chloro-2-methylquinolin-8-amine include keeping the compound in a cool, dry place away from direct sunlight. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. The compound's stability under various conditions is a common query, with studies showing good stability at room temperature when protected from moisture and extreme pH conditions.

Recent scientific literature highlights innovative applications of 4-Chloro-2-methylquinolin-8-amine in catalysis and molecular recognition systems. Its structural features make it suitable for designing selective receptors in sensor technologies. This aligns with current research trends in chemical sensing and environmental monitoring, areas receiving increased funding and attention worldwide.

Synthetic approaches to 127171-93-1 continue to evolve, with green chemistry principles being applied to improve yield and reduce waste. Modern methods focus on atom-efficient synthesis and catalytic processes, responding to the chemical industry's sustainability initiatives. These developments address frequent searches for eco-friendly synthesis of quinoline compounds and green chemistry in heterocyclic synthesis.

As research into 4-Chloro-2-methylquinolin-8-amine progresses, its potential in emerging fields like bioimaging and theranostics is being explored. The compound's fluorescence properties and ability to be functionalized make it attractive for these cutting-edge applications. This positions 127171-93-1 as a compound to watch in the coming years, particularly in interdisciplinary research combining chemistry with biology and materials science.